BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of Pyrrolidone
hydrotribromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyrrolidone hydrotribromide
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Abstract

Pyrrolidone hydrotribromide (PHT), a stable, crystalline solid, serves as a highly selective
brominating agent for ketones. This technical guide provides a detailed overview of its physical
and chemical properties, applications in organic synthesis, and safety and handling protocols.
The information is presented to support its use in research and development, particularly within
the pharmaceutical industry where it is a key intermediate in the synthesis of compounds such
as Silodosin.[1][2] This document consolidates available data on its molecular structure,
reactivity, and spectral characteristics, offering a valuable resource for chemical professionals.

Introduction

Pyrrolidone hydrotribromide, systematically named 2-pyrrolidinone hydrotribromide, is an
organic compound that has gained prominence as a specialized reagent in organic synthesis.
Its primary utility lies in its ability to selectively brominate ketones at the a-position, a crucial
transformation in the synthesis of many pharmaceutical and fine chemical products.[3][4] As a
solid, PHT offers advantages in handling and safety over liquid bromine.
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Physical and Chemical Properties

Pyrrolidone hydrotribromide is an orange to dark red crystalline solid.[1][2] It is recognized

for its stability under normal storage conditions. A comprehensive summary of its physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Pyrrolidone Hydrotribromide

Property Value Reference
Molecular Formula C12H22BrsNsOs [5]
Molecular Weight 496.03 g/mol
Orange to dark red crystalline
Appearance _ [1][2]
solid
Melting Point 88-90 °C
Very soluble in alcohol, ether,
benzene, chloroform, and
Solubility carbon disulfide. Infinitely [6]
soluble in water. Soluble in
THF, dioxane, and DMSO.
CAS Number 22580-55-8 [7]
InChI=1S/3C4H7NO.Br2.BrH/c
InChl 36-4-2-1-3-5-4;1-2;/h31-3H2, [5]
(H,5,6);;1H
KEWCNOMRTUONNX-
InChiKey [5]

UHFFFAOYSA-N

C1CC(=O)NC1l.C1CC(=O)NC1
.C1CC(=O)NC1.Br.BrBr

Canonical SMILES

[5]

Synthesis and Purification

Synthesis of Pyrrolidone Hydrotribromide
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While a specific detailed experimental protocol for the synthesis of Pyrrolidone
hydrotribromide is not readily available in the searched literature, the compound is a complex
of pyrrolidone and hydrotribromic acid. The general approach to synthesizing such complexes
involves the reaction of the heterocyclic amine with bromine.

A plausible synthetic pathway is illustrated in the diagram below.

Conceptual Synthesis of Pyrrolidone Hydrotribromide

[Hydrobromic Acid (HBr))

Pyrrolidone Inert Solvent

Pyrrolidone Hydrotribromide
((C4H7NO)3HBr3)

Click to download full resolution via product page

Caption: Conceptual reaction scheme for the synthesis of Pyrrolidone hydrotribromide.

Purification

Recrystallization is a standard method for the purification of solid organic compounds. The
choice of solvent is critical and should be one in which the compound is sparingly soluble at
room temperature but highly soluble at elevated temperatures. For pyrrolidone-based
compounds, polar solvents such as alcohols (methanol, ethanol) or a mixed solvent system like
methanol/water or acetone/water can be effective.[8] Given PHT's solubility profile,
recrystallization from a suitable solvent system would be the primary method of purification.

Reactivity and Applications

The principal application of Pyrrolidone hydrotribromide is as a selective agent for the a-
bromination of ketones.[3][4] This selectivity is particularly valuable when other functional
groups that are sensitive to bromination, such as alkenes, are present in the molecule. The
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solid nature of PHT allows for easier handling and more precise control over the stoichiometry
of the reaction compared to using liquid bromine.

Mechanism of Selective a-Bromination of Ketones

The selective bromination of ketones by PHT is understood to proceed via the slow, controlled
release of bromine. The generally accepted mechanism for the acid-catalyzed a-bromination of
a ketone involves the formation of an enol intermediate, which then acts as a nucleophile to
attack the electrophilic bromine.

The reaction mechanism can be visualized as a multi-step process:
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Mechanism of Acid-Catalyzed a-Bromination of a Ketone
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Experimental Workflow for a-Bromination of a Ketone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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